Cas no 403715-29-7 (methyl 2-(2-chloro-5-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate)

• Product Name: methyl 2-(2-chloro-5-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate
• CAS No: 403715-29-7
• MF: C₁₅H₁₃ClN₂O₅S
• MW: 368.792121648788
• CID: 5474318
• Update Time: 2025-05-22

methyl 2-(2-chloro-5-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-({2-chloro-5-nitrobenzoyl}amino)-4,5-dimethyl-3-thiophenecarboxylate
• 3-Thiophenecarboxylic acid, 2-[(2-chloro-5-nitrobenzoyl)amino]-4,5-dimethyl-, methyl ester
• methyl 2-(2-chloro-5-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate

• Inchi： 1S/C15H13ClN2O5S/c1-7-8(2)24-14(12(7)15(20)23-3)17-13(19)10-6-9(18(21)22)4-5-11(10)16/h4-6H,1-3H3,(H,17,19)
• InChI Key： OSMFCFLMNVSBPT-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC([N+]([O-])=O)=CC=C2Cl)SC(C)=C(C)C=1C(OC)=O

Additional information on methyl 2-(2-chloro-5-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate

Comprehensive Overview of Methyl 2-(2-Chloro-5-Nitrobenzamido)-4,5-Dimethylthiophene-3-Carboxylate (CAS No. 403715-29-7)

Methyl 2-(2-chloro-5-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate (CAS No. 403715-29-7) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene and nitrobenzene moieties, has garnered attention for its potential as a building block in drug discovery and material science. Its molecular structure combines a chloro-nitrobenzamido group with a dimethylthiophene carboxylate framework, making it a versatile intermediate for synthetic chemistry.

In recent years, the demand for heterocyclic compounds like methyl 2-(2-chloro-5-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate has surged due to their role in developing novel antimicrobial agents and anticancer drugs. Researchers are particularly interested in its nitro group reactivity, which can be reduced to form amino derivatives, a common strategy in medicinal chemistry. The compound's CAS No. 403715-29-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From an industrial perspective, this compound is valued for its stability and compatibility with various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for creating complex molecules used in biodegradable polymers and organic electronics, aligning with the global push for sustainable materials. Its methyl ester functionality further enhances its utility as a precursor for carboxylic acid derivatives.

Environmental and safety considerations are also critical when handling methyl 2-(2-chloro-5-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate. While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain its integrity. Laboratories often inquire about its solubility (e.g., in DMSO or methanol) and melting point, which are essential for experimental reproducibility.

The compound's nomenclature, including its IUPAC name and CAS registry number, is a frequent topic in chemical forums, highlighting the need for accurate identification. Additionally, its potential as a fluorescence probe or enzyme inhibitor has sparked interest in biochemical applications. As synthetic methodologies advance, CAS No. 403715-29-7 continues to be a focal point for innovation in organic synthesis.

In summary, methyl 2-(2-chloro-5-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate exemplifies the intersection of chemistry and technology. Its multifaceted properties cater to diverse fields, from drug development to green chemistry, making it a compound of enduring scientific and industrial significance.